Cas no 2308463-96-7 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 2308463-96-7
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6318561
• PubChem ID: 165959682
• Update Time: 2025-08-04

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• 2308463-96-7
• EN300-1496331

• Inchi： 1S/C25H26N4O5/c1-3-21(23(30)28-22(24(31)32)15-12-26-29(2)13-15)27-25(33)34-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-13,20-22H,3,14H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)/t21-,22?/m1/s1
• InChI Key： JHLLYSUNGVUBPD-ZMFCMNQTSA-N
• SMILES： O(C(N[C@@H](C(NC(C(=O)O)C1C=NN(C)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid

Comprehensive Analysis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid (CAS No. 2308463-96-7) in Modern Pharmaceutical Research

The compound 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid (CAS No. 2308463-96-7) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This Fmoc-protected amino acid derivative is particularly notable for its role in peptide synthesis, where it serves as a crucial building block for the development of novel therapeutic agents. Researchers are increasingly exploring its utility in targeted drug delivery systems and bioconjugation strategies, making it a subject of intense scientific investigation.

One of the most compelling aspects of this compound is its incorporation of both 1-methyl-1H-pyrazol-4-yl and Fmoc-protected amino acid moieties. This combination offers remarkable versatility in structure-activity relationship (SAR) studies, particularly in the design of kinase inhibitors and GPCR-targeted compounds. Recent publications have highlighted its potential in addressing challenges related to drug solubility and bioavailability, which remain critical hurdles in pharmaceutical development. The compound's chiral center at the 2R position further enhances its value for stereoselective synthesis applications.

In the context of current AI-driven drug discovery trends, CAS No. 2308463-96-7 has emerged as an interesting case study for computational chemistry approaches. Molecular docking simulations utilizing this compound have provided insights into protein-ligand interactions, particularly in systems involving inflammatory mediators and metabolic enzymes. The pyrazole ring system present in the molecule has been identified as a key pharmacophore in numerous FDA-approved drugs, underscoring the compound's pharmaceutical relevance.

The synthesis and application of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid align well with the growing demand for green chemistry approaches in pharmaceutical manufacturing. Recent studies have explored catalyst-free coupling reactions and microwave-assisted synthesis methods involving this compound, addressing industry concerns about process sustainability and reduced environmental impact. These developments are particularly relevant given the increasing focus on ESG (Environmental, Social, and Governance) factors in the pharmaceutical sector.

From a formulation science perspective, the amphiphilic nature of this compound makes it valuable for developing nanocarrier systems and lipid-based formulations. Its structural features enable interactions with both hydrophobic drug molecules and aqueous biological environments, a property that has been leveraged in recent drug delivery optimization studies. The compound's potential in oral bioavailability enhancement strategies has been a particular focus of research, addressing one of the most frequently searched topics in pharmaceutical sciences.

Quality control aspects of CAS No. 2308463-96-7 have also received considerable attention, with advanced HPLC method development and chiral separation techniques being developed to ensure the compound's purity for research applications. The pharmaceutical industry's shift toward continuous manufacturing processes has further increased interest in robust analytical methods for compounds like this, which serve as important pharmaceutical intermediates.

Emerging research directions for this compound include its potential application in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's ability to serve as a linker molecule between recognition elements and effector domains has opened new possibilities in precision medicine approaches. These applications align with current trends in personalized therapeutics and next-generation biopharmaceuticals, topics that consistently rank high in scientific literature searches.

In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid represents a versatile and valuable compound in contemporary pharmaceutical research. Its unique structural features, combined with its applications across multiple domains of drug discovery and development, ensure its continued relevance in addressing current challenges in medicinal chemistry and pharmaceutical sciences. As research methodologies continue to evolve, particularly with the integration of machine learning and automated synthesis platforms, the potential applications of this compound are expected to expand further, solidifying its position as an important tool in modern drug development.